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Compound of Interest

Compound Name: 1-Chloro-2,3-dimethylpentane

Cat. No.: B13200715 Get Quote

Technical Guide: 1-Chloro-2,3-dimethylpentane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical overview of 1-Chloro-2,3-dimethylpentane,

including its chemical identity and fundamental properties. Due to the limited availability of

published research specific to this compound, this guide focuses on foundational information.

At present, there is a notable absence of in-depth studies concerning its biological activity,

specific experimental applications, and involvement in signaling pathways.

Chemical Identification
A primary alkyl halide, 1-Chloro-2,3-dimethylpentane is identified by the following

nomenclature and registry numbers.
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Identifier Value

IUPAC Name 1-chloro-2,3-dimethylpentane[1]

CAS Number 128399-44-0[1]

Molecular Formula C7H15Cl

Canonical SMILES CCC(C)C(C)CCl[1]

InChI
InChI=1S/C7H15Cl/c1-4-6(2)7(3)5-8/h6-7H,4-

5H2,1-3H3[1]

Physicochemical Properties
The fundamental physicochemical properties of 1-Chloro-2,3-dimethylpentane have been

computationally predicted and are summarized below.

Property Value Source

Molecular Weight 134.65 g/mol PubChem

XLogP3-AA 3.5 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
0 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 134.0862282 Da PubChem

Monoisotopic Mass 134.0862282 Da PubChem

Topological Polar Surface Area 0 Å² PubChem

Heavy Atom Count 8 PubChem

Experimental Data and Protocols
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A comprehensive search of scientific literature and chemical databases did not yield specific

experimental protocols for the synthesis or application of 1-Chloro-2,3-dimethylpentane.

General synthetic routes for primary alkyl chlorides may be applicable, but direct experimental

validation for this compound is not publicly available.

Biological Activity and Signaling Pathways
There is currently no published data regarding the biological activity of 1-Chloro-2,3-
dimethylpentane. Consequently, its interaction with biological systems and its role in any

signaling pathways are unknown. The general class of chlorinated hydrocarbons has a wide

range of biological effects; however, specific data for this molecule is required for any

assessment.

Logical Relationship Diagram
Given the absence of experimental workflows or known signaling pathways for 1-Chloro-2,3-
dimethylpentane, a conceptual diagram illustrating its place within the broader context of

chemical classification is provided.
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Caption: Chemical classification of 1-Chloro-2,3-dimethylpentane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/product/b13200715?utm_src=pdf-body-img
https://www.benchchem.com/product/b13200715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13200715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
1-Chloro-2,3-dimethylpentane is a structurally defined chemical entity with established

nomenclature and basic predicted properties. However, a significant gap exists in the scientific

literature regarding its experimental validation, biological activity, and potential applications,

particularly within the realm of drug development. Further research is necessary to elucidate

these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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